N-[1-(tert-Butoxycarbonyl)-4-piperidinyl]-N-methylglycine
Overview
Description
“N-[1-(tert-Butoxycarbonyl)-4-piperidinyl]-N-methylglycine” is a chemical compound with the CAS Number: 1284992-47-7. It has a molecular weight of 272.34 . The compound is a solid at room temperature .
Synthesis Analysis
The synthesis of related compounds involves the use of tert-butyloxycarbonyl (t-BOC) protecting group . For instance, N-Boc-4-piperidinemethanol can be synthesized from 4-piperidinemethanol via reaction with di-tert-butyldicarbonate .Molecular Structure Analysis
The InChI code for the compound is1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-5-10(6-8-15)14(4)9-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)
. This indicates the molecular structure of the compound. Chemical Reactions Analysis
While specific reactions involving “N-[1-(tert-Butoxycarbonyl)-4-piperidinyl]-N-methylglycine” are not available, related compounds with BOC protection are known to undergo various reactions. For instance, N-Boc-4-piperidinemethanol is used in the synthesis of bradycardic agents .Scientific Research Applications
Synthesis of Enantiopure Compounds
This compound is used as a starting material for the synthesis of enantiopure compounds, which are molecules that are mirror images of each other (chiral). These are crucial in the development of pharmaceuticals where the chirality of a drug can affect its efficacy and safety .
Development of HIV-1 Inhibitors
It serves as a reactant in the synthesis of inhibitors targeting M-tropic (R5) HIV-1 replication. This application is significant in the ongoing research for effective treatments against HIV .
Creation of Tetrahydroisoquinolines
Researchers utilize this compound in the efficient synthesis of enantiopure tetrahydroisoquinolines, which are chemical structures found in various natural products and pharmaceuticals .
Research in Material Science
The compound is involved in the synthesis of materials, particularly those that require functionalized heteroarenes with protected N-functionality. These materials have applications in fields ranging from electronics to pharmaceuticals .
Synthesis of Beta-Amino Acids
It is used as a precursor in the synthesis of homo-β-amino acids. These amino acids are not one of the 20 standard amino acids used to synthesize proteins and are of interest in biochemistry and pharmacology for their unique properties .
Chemical Synthesis and Drug Development
The compound is employed in various chemical syntheses, including the development of selective serotonin receptor antagonists, histone deacetylase (HDAC) inhibitors, and other pharmacologically active molecules. These applications are critical for the discovery and development of new drugs .
Safety and Hazards
properties
IUPAC Name |
2-[methyl-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-5-10(6-8-15)14(4)9-11(16)17/h10H,5-9H2,1-4H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWFKYFSKUWRGMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)N(C)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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